Cas no 2680687-15-2 (2-(4-Acetamido-2-fluorophenyl)acetic acid)

• Product Name: 2-(4-Acetamido-2-fluorophenyl)acetic acid
• CAS No: 2680687-15-2
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5648269
• PubChem ID: 165938931
• Update Time: 2025-11-01

2-(4-Acetamido-2-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272930
• 2680687-15-2
• 2-(4-acetamido-2-fluorophenyl)acetic acid
• 2-(4-Acetamido-2-fluorophenyl)acetic acid

• Inchi： 1S/C10H10FNO3/c1-6(13)12-8-3-2-7(4-10(14)15)9(11)5-8/h2-3,5H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： AVPHMFDRRJTESL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-Acetamido-2-fluorophenyl)acetic acid

Introduction to 2-(4-Acetamido-2-fluorophenyl)acetic acid (CAS No. 2680687-15-2)

2-(4-Acetamido-2-fluorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680687-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated aromatic carboxylic acids, featuring an acetamido group at the para position relative to the fluorine substituent. The unique structural arrangement of this molecule imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(4-Acetamido-2-fluorophenyl)acetic acid consists of a benzene ring substituted with a fluorine atom at the 2-position and an acetamido group at the 4-position. The presence of the fluorine atom enhances the metabolic stability and binding affinity of the molecule, while the acetamido group introduces polar functionality, facilitating interactions with biological targets. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacological properties. The fluorine atom can modulate electronic effects, lipophilicity, and metabolic degradation, making such compounds promising candidates for therapeutic applications. 2-(4-Acetamido-2-fluorophenyl)acetic acid exemplifies this trend, as its fluorinated aromatic core provides a versatile platform for designing novel bioactive molecules.

One of the most compelling aspects of 2-(4-Acetamido-2-fluorophenyl)acetic acid is its potential in the development of targeted therapies. The compound’s structural motifs are reminiscent of known bioactive scaffolds, suggesting its utility in modulating various biological pathways. For instance, studies have indicated that fluorinated aromatic carboxylic acids can exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. This makes 2-(4-Acetamido-2-fluorophenyl)acetic acid a promising candidate for further investigation in these therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(4-Acetamido-2-fluorophenyl)acetic acid with biological targets with greater accuracy. These computational studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. By leveraging these insights, researchers can design derivatives of 2-(4-Acetamido-2-fluorophenyl)acetic acid with enhanced specificity and efficacy.

The synthesis of 2-(4-Acetamido-2-fluorophenyl)acetic acid presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more accessible to medicinal chemists. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the fluorinated aromatic core efficiently. Additionally, modern techniques such as flow chemistry have enabled scalable synthesis under controlled conditions, reducing batch-to-batch variability.

In addition to its pharmaceutical applications, 2-(4-Acetamido-2-fluorophenyl)acetic acid has shown promise in materials science and agrochemical research. Its ability to interact with biological molecules makes it a valuable intermediate for designing novel materials with specific functionalities. Furthermore, its structural motifs can be adapted for use in agrochemicals, where fluorinated compounds are known for their improved stability and bioavailability.

The future direction of research on 2-(4-Acetamido-2-fluorophenyl)acetic acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies and derivatization efforts. By systematically modifying its structure, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced side effects. Additionally, exploring its potential in combination therapies may unlock new treatment strategies for complex diseases.

Overall, CAS No. 2680687-15-2, corresponding to 2-(4-Acetamido-2-fluorophenyl)acetic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.